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molecular formula C13H8FN3O B8774082 3-[5-(3-Fluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine

3-[5-(3-Fluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine

Cat. No. B8774082
M. Wt: 241.22 g/mol
InChI Key: SQVWLKBGCYVLLN-UHFFFAOYSA-N
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Patent
US08486979B2

Procedure details

The title compound was prepared according to the procedure of Example 8 using N′-hydroxynicotinimidamide (Aldrich) and 3-fluorobenzoic acid (Aldrich). 1H NMR (300 MHz, CD3OD) δ 7.43-7.51 (m, J=8.5, 8.5, 2.6, 1.0 Hz, 1 H), 7.61-7.72 (m, 2 H), 7.98 (ddd, J=9.1, 2.6, 1.4 Hz, 1 H), 8.08 (ddd, J=8.0, 1.3, 1.0 Hz, 1 H), 8.56 (dt, J=8.0, 1.9 Hz, 1 H), 8.74 (dd, J=5.2, 1.6 Hz, 1 H), 9.30 (dd, J=2.0, 0.8 Hz, 1 H) ppm; MS (DCI/NH3) m/z 242 (M+H)+.
Name
N′-hydroxynicotinimidamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-fluorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
NH3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[OH:1][N:2]=[C:3]([NH2:10])[C:4]1[CH:9]=[CH:8][CH:7]=[N:6][CH:5]=1.[F:11][C:12]1[CH:13]=[C:14]([CH:18]=[CH:19][CH:20]=1)[C:15](O)=O.N>>[F:11][C:12]1[CH:13]=[C:14]([C:15]2[O:1][N:2]=[C:3]([C:4]3[CH:5]=[N:6][CH:7]=[CH:8][CH:9]=3)[N:10]=2)[CH:18]=[CH:19][CH:20]=1

Inputs

Step One
Name
N′-hydroxynicotinimidamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
ON=C(C1=CN=CC=C1)N
Step Two
Name
3-fluorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC=1C=C(C(=O)O)C=CC1
Step Three
Name
NH3
Quantity
0 (± 1) mol
Type
reactant
Smiles
N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
FC=1C=C(C=CC1)C1=NC(=NO1)C=1C=NC=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.